Physicochemical properties of 2-Iodo-5-(trifluoromethoxy)pyridine
Physicochemical properties of 2-Iodo-5-(trifluoromethoxy)pyridine
Whitepaper: Physicochemical Profiling and Synthetic Utility of 2-Iodo-5-(trifluoromethoxy)pyridine in Advanced Therapeutics
Executive Summary
2-Iodo-5-(trifluoromethoxy)pyridine (CAS: 1221171-87-4) has emerged as a privileged heterocyclic building block in modern medicinal chemistry and agrochemical development[1],[2]. By combining the highly reactive C2-iodo leaving group with the metabolically robust, lipophilic C5-trifluoromethoxy (-OCF3) substituent, this scaffold enables the rapid construction of complex, drug-like molecular architectures. This technical guide provides an in-depth analysis of its physicochemical properties, mechanistic reactivity, and self-validating experimental protocols for its integration into advanced synthetic workflows.
Structural & Physicochemical Profiling
The unique utility of 2-Iodo-5-(trifluoromethoxy)pyridine stems from the synergistic electronic effects of its substituents. The -OCF3 group is widely recognized in medicinal chemistry as a "super-halogen" or "pseudo-halogen" due to its powerful electron-withdrawing nature via inductive effects, coupled with an electron-donating capacity via mesomeric effects[3].
Conformational Dynamics: Unlike the methoxy (-OCH3) group, which typically lies coplanar to the aromatic ring, the -OCF3 group adopts an orthogonal conformation[4],[3]. This is driven by the hyperconjugative delocalization of the oxygen atom's p-electrons into the σ *-orbitals of the C-F bonds, minimizing steric clash and maximizing electronic stability[5].
Table 1: Physicochemical Properties of 2-Iodo-5-(trifluoromethoxy)pyridine
| Property | Value | Causality / Significance |
| CAS Number | 1221171-87-4 | Standard registry identifier[1]. |
| Molecular Weight | 288.99 g/mol | Optimal size for fragment-based drug design (FBDD)[1]. |
| Lipophilicity ( π ) of -OCF3 | +1.04 | Significantly higher than -OCH3 (-0.02), enhancing lipid bilayer penetration[3]. |
| Topological Polar Surface Area | ~22.1 Ų | Low TPSA ensures excellent passive membrane permeability and blood-brain barrier (BBB) crossing. |
| Metabolic Stability | High | The -OCF3 group effectively blocks cytochrome P450-mediated oxidation at the C5 position[6]. |
Mechanistic Reactivity & Synthetic Utility
The C2-iodine atom is highly polarizable and serves as an exceptional leaving group for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig)[3],[7]. Concurrently, the strongly electron-withdrawing -OCF3 group lowers the electron density of the pyridine ring, accelerating the oxidative addition of Palladium(0) into the C-I bond.
Catalytic cycle of Pd-catalyzed Suzuki-Miyaura cross-coupling with the target scaffold.
Experimental Methodology & Self-Validating Protocols
Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling This protocol describes the arylation of the C2 position. The choice of catalyst and base is critical to prevent premature dehalogenation.
-
Reagent Preparation: In an oven-dried Schlenk flask, combine 2-Iodo-5-(trifluoromethoxy)pyridine (1.0 equiv), arylboronic acid (1.2 equiv), and K2CO3 (2.0 equiv).
-
Causality: K2CO3 is a mild base that facilitates the formation of the reactive boronate complex during transmetalation without hydrolyzing the -OCF3 group, which is highly stable under basic conditions[3].
-
-
Solvent Addition & Degassing: Add a solvent mixture of 1,4-Dioxane/H2O (4:1 v/v). Degas the mixture via three freeze-pump-thaw cycles or vigorous argon sparging for 15 minutes.
-
Causality: Oxygen must be rigorously excluded as it rapidly oxidizes the active Pd(0) species into an inactive Pd(II)-peroxo complex, terminating the catalytic cycle.
-
-
Catalyst Introduction: Add Pd(dppf)Cl2 (0.05 equiv) under a positive stream of argon.
-
Causality: The bidentate dppf ligand provides a large bite angle (approx. 99°), which sterically forces the aryl groups into close proximity during the Pd(II) intermediate phase, drastically accelerating reductive elimination[7].
-
-
Reaction Execution & Self-Validation: Heat the mixture to 90 °C. Monitor the reaction via LC-MS.
-
Self-Validation: The protocol is self-validating through mass spectrometry. The complete disappearance of the starting material isotope pattern (m/z 289.9 [M+H]+) and the emergence of the coupled product mass confirms complete conversion.
-
-
Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous Na2SO4, and purify via flash chromatography.
Protocol 2: Halogen-Metal Exchange and Electrophilic Trapping For the synthesis of C2-functionalized derivatives (e.g., aldehydes, carboxylic acids), halogen-metal exchange is preferred over direct nucleophilic aromatic substitution (SNAr) due to the superior kinetics of iodine-lithium exchange.
-
Cryogenic Setup: Dissolve 2-Iodo-5-(trifluoromethoxy)pyridine in anhydrous THF (0.2 M) under argon and cool to -78 °C using a dry ice/acetone bath.
-
Causality: Cryogenic temperatures are mandatory to prevent unwanted nucleophilic attack of the alkyllithium reagent on the electron-deficient pyridine ring.
-
-
Lithiation: Add n-Butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise over 10 minutes.
-
Causality: The extreme polarizability of the C-I bond allows for near-instantaneous lithium-halogen exchange, generating the 2-lithio-5-(trifluoromethoxy)pyridine intermediate.
-
-
Electrophilic Quench: Add anhydrous DMF (1.5 equiv) dropwise to synthesize the corresponding aldehyde. Stir for 30 minutes at -78 °C, then allow to warm to room temperature.
-
Self-Validation: Quench with saturated aqueous NH4Cl. Isolate the organic layer and analyze via 19F NMR and 1H NMR.
-
Self-Validation: The successful retention of the -OCF3 group is validated by a sharp singlet in the 19F NMR spectrum at approximately -58 ppm. The presence of an aldehyde proton at ~10.0 ppm in 1H NMR confirms the electrophilic trapping.
-
Applications in Drug Discovery & Agrochemicals
The strategic incorporation of the -OCF3 group drastically alters the pharmacokinetic (PK) and pharmacodynamic (PD) profile of the parent molecule. It modulates physicochemical and ADME properties without introducing intrinsic liabilities[6].
Logical relationship mapping the effect of the -OCF3 group on ADME properties.
-
Bioisosterism: The -OCF3 group frequently acts as a bioisostere for halogens or simple alkoxy groups. Its high lipophilicity ( π = +1.04) drives hydrophobic interactions within target binding pockets[3].
-
hERG Liability Reduction: The strong inductive electron-withdrawing effect of the -OCF3 group lowers the pKa of the adjacent pyridine nitrogen. Less basic pyridines are significantly less likely to bind to the hERG potassium channel, thereby reducing cardiotoxic liabilities[2].
-
In Vivo Half-Life: By sterically and electronically shielding the C5 position, the molecule resists oxidative degradation by hepatic enzymes, directly prolonging the in vivo half-life[6].
Sources
- 1. Iodo pyridine | Sigma-Aldrich [sigmaaldrich.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. Chalcogen OCF3 Isosteres Modulate Drug Properties without Introducing Inherent Liabilities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. nasc.ac.in [nasc.ac.in]
